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Abstract
This document provides a technical overview of Tert-butyl (5-formylpyridin-2-YL)carbamate
(CAS No. 199296-40-7). Despite its availability as a chemical intermediate for pharmaceutical

and research purposes, a comprehensive review of publicly accessible scientific literature and

bioassay databases reveals a significant lack of specific data on its biological activity. This

guide summarizes the available chemical information for this compound and explores the

potential biological significance of its core structural motifs—the pyridine ring and the

carbamate group—by examining related compounds. The content is intended for researchers,

scientists, and drug development professionals interested in the potential applications of this

and similar molecules.

Introduction
Tert-butyl (5-formylpyridin-2-YL)carbamate is a heterocyclic organic compound featuring a

pyridine ring substituted with a formyl group and a tert-butyl carbamate moiety.[1] The pyridine

scaffold is a well-established pharmacophore present in numerous approved drugs, valued for

its ability to participate in hydrogen bonding and π-π stacking interactions with biological

targets.[2] Similarly, the carbamate group is a key structural element in many therapeutic
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agents and is often used as a stable and synthetically versatile functional group in drug design.

[2] This compound is primarily available as a building block for organic synthesis, particularly in

the creation of more complex molecules for medicinal chemistry research.[1]

Chemical and Physical Properties
A summary of the key chemical and physical properties of Tert-butyl (5-formylpyridin-2-
YL)carbamate is presented in Table 1. This data has been aggregated from various chemical

databases and supplier information.

Table 1: Chemical and Physical Properties of Tert-butyl (5-formylpyridin-2-YL)carbamate

Property Value Reference(s)

IUPAC Name
tert-butyl N-(5-formylpyridin-2-

yl)carbamate
[1][3]

CAS Number 199296-40-7 [1][3]

Molecular Formula C₁₁H₁₄N₂O₃ [3]

Molecular Weight 222.24 g/mol [3]

Appearance Solid (form may vary) N/A

SMILES

CC(C)

(C)OC(=O)NC1=NC=C(C=C1)

C=O

[3]

Synthesis
While specific, detailed experimental protocols for the synthesis of Tert-butyl (5-
formylpyridin-2-YL)carbamate are not extensively published in peer-reviewed journals, a

general synthetic approach can be inferred from standard organic chemistry principles and

information on related compounds. The synthesis would likely involve the protection of an

amino group on a pyridine ring with a tert-butoxycarbonyl (Boc) group and the subsequent

introduction or modification of a formyl group at the 5-position. A generalized workflow for such

a synthesis is depicted below.
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Starting Materials

2-Amino-5-formylpyridine

Boc Protection Reaction
(Base, Solvent)

Di-tert-butyl dicarbonate
(Boc Anhydride)

Purification
(e.g., Column Chromatography)

Tert-butyl (5-formylpyridin-2-YL)carbamate

Click to download full resolution via product page

A generalized workflow for the synthesis of Tert-butyl (5-formylpyridin-2-YL)carbamate.

Potential Biological Activity (Inferred from Related
Compounds)
As of the date of this document, no specific biological activity data for Tert-butyl (5-
formylpyridin-2-YL)carbamate has been reported in the public domain. However, the

biological activities of structurally similar compounds can provide insights into its potential

therapeutic applications.

Pyridine-Containing Compounds
The pyridine ring is a common motif in medicinal chemistry. Derivatives of pyridine have been

investigated for a wide range of biological activities, including but not limited to:
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Anticancer Activity: Many pyridine derivatives have been synthesized and evaluated as

potential anticancer agents.[4][5]

Enzyme Inhibition: The 2-aminopyridine scaffold, present in the target compound, is a known

"hinge-binding" motif that can interact with the ATP-binding site of various kinases,

suggesting a potential role as kinase inhibitors.[6]

Cholinesterase Inhibition: Certain pyridine derivatives containing a carbamate function have

been shown to be potent inhibitors of acetylcholinesterase (AChE) and butyrylcholinesterase

(BChE), enzymes relevant to Alzheimer's disease.[7]

Carbamate-Containing Compounds
The carbamate functional group is also a key feature in many biologically active molecules. Its

roles include:

Enzyme Inactivation: Carbamates are known to act as covalent inhibitors of enzymes, such

as fatty acid amide hydrolase (FAAH), by carbamylating active site serine residues.[8] This

mechanism suggests that Tert-butyl (5-formylpyridin-2-YL)carbamate could potentially act

as a covalent inhibitor for certain enzymes.

Prodrugs: The carbamate linkage is often employed in prodrug design to improve the

pharmacokinetic properties of a parent drug.[9]

Experimental Protocols for Related Compounds
Due to the absence of published biological studies on Tert-butyl (5-formylpyridin-2-
YL)carbamate, no specific experimental protocols can be provided. However, for researchers

interested in evaluating the potential biological activity of this compound, standard assays for

the activities mentioned above (e.g., kinase inhibition assays, cholinesterase inhibition assays,

cytotoxicity assays against cancer cell lines) would be appropriate starting points.

A general workflow for screening the biological activity of a novel compound is presented

below.
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Tert-butyl (5-formylpyridin-2-YL)carbamate

Selection of Biological Assays
(e.g., Kinase Panel, Cytotoxicity Assay)

In Vitro Testing
(Dose-Response)

Data Analysis
(IC50/EC50 Determination)

Hit Identification

Click to download full resolution via product page

A generalized workflow for the initial biological screening of a chemical compound.

Conclusion
Tert-butyl (5-formylpyridin-2-YL)carbamate is a readily available synthetic intermediate with

structural features that suggest potential for biological activity. The presence of the pyridine ring

and the carbamate moiety, both common in approved pharmaceuticals, makes it an interesting

candidate for further investigation in drug discovery programs. However, there is currently no

publicly available data to support any specific biological function. Future research is required to

elucidate the potential pharmacological profile of this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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